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Compound of Interest

Compound Name: beta-Citraurin

CAS No.: 650-69-1

Cat. No.: B162417

Get Quote

Introduction: The Potential of Beta-Citraurin in
Advanced Skincare
Beta-citraurin, a C30 apocarotenoid, is a vibrant orange pigment primarily found in the peel of

citrus fruits.[1] While its role in imparting a reddish hue to some citrus varieties is well-known,

its potential as a bioactive ingredient in cosmetic formulations remains a compelling area of

research.[1] As a member of the carotenoid family, beta-citraurin shares structural similarities

with well-studied compounds like beta-carotene, suggesting a range of beneficial properties for

skin health.[2] Carotenoids are renowned for their potent antioxidant capabilities, which are

crucial in mitigating the damaging effects of environmental stressors on the skin.[3][4]

The primary mechanism of action for carotenoids in skincare is their ability to neutralize

reactive oxygen species (ROS) generated by exposure to ultraviolet (UV) radiation and

pollution.[3] This antioxidant activity helps to protect cellular structures from oxidative damage,

a key contributor to premature aging.[3] Furthermore, there is evidence that certain carotenoids

can modulate inflammatory responses and influence the expression of matrix

metalloproteinases (MMPs), enzymes that degrade collagen and elastin in the skin.[5][6]
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This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the utilization of beta-citraurin in cosmetic formulations. It

outlines detailed protocols for the extraction, quantification, formulation, and efficacy testing of

this promising bioactive compound. Due to the limited specific research on beta-citraurin's

direct effects on skin cells, this guide will leverage the extensive data available for the closely

related and well-researched carotenoid, beta-carotene, as a scientifically-backed proxy for

biological activity. This approach allows for the development of robust and validatable testing

protocols for beta-citraurin.

Physicochemical Properties of Beta-Citraurin
A thorough understanding of beta-citraurin's physical and chemical characteristics is

fundamental to its successful formulation and delivery.

Property Value Source

CAS Registry Number 650-69-1 [5]

Molecular Formula C30H40O2 [5]

Molecular Weight 432.64 g/mol [5]

Appearance
Thin orange or yellow-colored

plates
[5]

Melting Point 147°C [5]

Solubility

Freely soluble in acetone,

ethanol, ether, benzene, and

carbon disulfide; Sparingly

soluble in petroleum ether.

[5]

Absorption Maxima (in

Benzene)
497 nm, 467 nm [5]

Part 1: Extraction and Quantification of Beta-
Citraurin from Citrus Peel
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The primary natural source of beta-citraurin is the peel of oranges and other citrus fruits.[5]

The following protocol details a lab-scale method for its extraction and subsequent

quantification.

Experimental Workflow: Extraction and Quantification

Extraction Purification & Quantification

Citrus Peel Homogenization
Grind

Solvent Extraction
Acetone:Hexane (1:1)

Filtration
Separate solid debris

Crude Extract Column ChromatographySilica Gel Column Beta-Citraurin Fraction
Elution

HPLC Analysis
Inject

Quantified Beta-Citraurin

Phase Preparation

Emulsification
Oil Phase

Heating

Aqueous Phase

Beta-Citraurin Dissolve

Homogenization
Combine & Mix

Cooling Final Emulsion
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UV Radiation

MAPK Cascade (ERK, JNK, p38)
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Collagen Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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